Cas no 58469-06-0 (N-(2-Hydroxy-4-methoxyphenyl)acetamide)

• Product Name: N-(2-Hydroxy-4-methoxyphenyl)acetamide
• CAS No: 58469-06-0
• Molecular Formula: C₉H₁₁NO₃
• Molecular Weight: 181.18854
• CID: 837348
• PubChem ID: 4105139

N-(2-Hydroxy-4-methoxyphenyl)acetamide Properties

Names and Identifiers

• N-(2-Hydroxy-4-methoxyphenyl)acetamide
• Acetamide, N-(2-hydroxy-4-methoxyphenyl)-
• 2-hydroxy-4-methoxyacetanilide
• 4-Acetamino-resorcin-1-methylaether
• AC1N30YS
• AC1Q48WD
• acetic acid-(2-hydroxy-4-methoxy-anilide)
• AK104361
• ANW-69525
• CTK8C3016
• Essigsaeure-(2-hydroxy-4-methoxy-anilid)
• N-(2-hydroxy-4 methoxyphenyl)acetamide
• N-(2-Hydroxy-4-methoxy-phenyl)-acetamid
• SureCN2855386
• [ "" ]
• N-(2-hydroxy-4methoxyphenyl)acetamide
• p-Acetanisidide, 2'-hydroxy-
• PHOAIOPTKPVQOB-UHFFFAOYSA-N
• DB-335002
• AKOS006237177
• N-(2-Hydroxy-4 methoxyphenyl)acetamide
• SCHEMBL2855386
• 2'-HYDROXY-4'-METHOXYACETANILIDE
• 58469-06-0
• DTXSID90399374
• N-(2-hydroxy-4-methoxyphenyl)acetamide
• FS-10047

• MDL： MFCD00089989
• InChIKey： PHOAIOPTKPVQOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO3/c1-6(11)10-8-4-3-7(13-2)5-9(8)12/h3-5,12H,1-2H3,(H,10,11)
• SMILES： CC(NC1=C(O)C=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 181.07393
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.07389321g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56
• Color/Form: Powder